Cas no 66248-97-3 (5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one)

• Product Name: 5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one
• CAS No: 66248-97-3
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 1093792
• PubChem ID: 12406186
• Update Time: 2025-04-23

5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one
• 5-chloro-3-methyl-2,3-dihydroinden-1-one
• BS-17869
• CS-0152695
• Y14560
• 66248-97-3
• SCHEMBL8305444
• AKOS022188452

• Inchi： 1S/C10H9ClO/c1-6-4-10(12)8-3-2-7(11)5-9(6)8/h2-3,5-6H,4H2,1H3
• InChI Key： ZHPCICJTYBOCBJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(CC(C)C=2C=1)=O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one

5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 66248-97-3): A Comprehensive Overview

5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one (CAS No. 66248-97-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as 5-chloro-3-methyl-indan-1-one, belongs to the class of indanone derivatives, which are known for their versatile applications in medicinal chemistry and material science. The molecular formula C₁₀H₉ClO and its unique structural features make it a valuable intermediate in synthetic organic chemistry.

The chemical properties of 5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one include a molecular weight of 180.63 g/mol and a melting point range that varies depending on its purity. Its chloro-substituted indanone structure contributes to its reactivity, making it a key building block for the synthesis of more complex molecules. Researchers are particularly interested in its potential as a precursor for pharmaceutical intermediates, given the growing demand for novel drug candidates in treating neurological and inflammatory conditions.

One of the most searched questions about 5-Chloro-3-methyl-indan-1-one is its role in drug discovery. Recent studies highlight its utility in designing small-molecule inhibitors targeting specific enzymes or receptors. For instance, derivatives of this compound have shown promise in modulating kinase activity, a hot topic in cancer research. Additionally, its structural motif is frequently explored in central nervous system (CNS) drug development, aligning with the increasing focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

From an industrial perspective, CAS 66248-97-3 is often discussed in forums related to fine chemical synthesis and custom manufacturing. Companies specializing in high-purity organic intermediates frequently list this compound due to its demand in contract research organizations (CROs) and pharmaceutical outsourcing. The rise of green chemistry has also spurred interest in optimizing its synthesis routes to reduce environmental impact, a trending topic in sustainable chemistry.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize 5-Chloro-3-methyl-2,3-dihydro-1H-inden-1-one. Purity standards (>98%) are critical for its use in regulated applications, and suppliers often provide detailed certificates of analysis (CoA) to meet industry requirements. This aligns with the broader trend of quality-by-design (QbD) in chemical manufacturing, ensuring consistency and safety.

In summary, 5-Chloro-3-methyl-indan-1-one (CAS No. 66248-97-3) is a multifaceted compound with expanding relevance in both academic and industrial settings. Its applications span drug discovery, material science, and catalysis research, making it a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound remains a focal point for researchers addressing global health and sustainability challenges.